Cas no 2007915-74-2 (1-(2-(tert-Butoxy)ethyl)-1h-imidazole-4,5-dicarboxylic acid)

• Product Name: 1-(2-(tert-Butoxy)ethyl)-1h-imidazole-4,5-dicarboxylic acid
• CAS No: 2007915-74-2
• MF: C₁₁H₁₆N₂O₅
• MW: 256.255143165588
• CID: 5153394
• Update Time: 2025-06-08

1-(2-(tert-Butoxy)ethyl)-1h-imidazole-4,5-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-(tert-Butoxy)ethyl)-1h-imidazole-4,5-dicarboxylic acid

• Inchi： 1S/C11H16N2O5/c1-11(2,3)18-5-4-13-6-12-7(9(14)15)8(13)10(16)17/h6H,4-5H2,1-3H3,(H,14,15)(H,16,17)
• InChI Key： KJNVQMBOMKUHEC-UHFFFAOYSA-N
• SMILES： C1N(CCOC(C)(C)C)C(C(O)=O)=C(C(O)=O)N=1

Additional information on 1-(2-(tert-Butoxy)ethyl)-1h-imidazole-4,5-dicarboxylic acid

1-(2-(tert-Butoxy)ethyl)-1H-imidazole-4,5-dicarboxylic acid: A Comprehensive Overview

1-(2-(tert-Butoxy)ethyl)-1H-imidazole-4,5-dicarboxylic acid (CAS No. 2007915-74-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive imidazole core and functional groups, offers a range of potential applications in drug development and biological studies. This article provides a detailed overview of the compound's structure, synthesis, properties, and recent research findings.

Structure and Synthesis: The molecular structure of 1-(2-(tert-Butoxy)ethyl)-1H-imidazole-4,5-dicarboxylic acid is composed of an imidazole ring with two carboxylic acid groups at the 4 and 5 positions, and a tert-butoxyethyl substituent at the 2 position. The synthesis of this compound typically involves multi-step reactions, starting from readily available starting materials. One common approach involves the condensation of a suitable imidazole derivative with a tert-butoxyethyl halide, followed by carboxylation reactions to introduce the carboxylic acid groups. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, making this compound more accessible for further research and development.

Physical and Chemical Properties: 1-(2-(tert-Butoxy)ethyl)-1H-imidazole-4,5-dicarboxylic acid exhibits several notable physical and chemical properties that contribute to its utility in various applications. The compound is a white crystalline solid with a high melting point, which enhances its stability under different conditions. Its solubility profile is influenced by the presence of the carboxylic acid groups, allowing it to dissolve in polar solvents such as water and ethanol. The tert-butoxyethyl substituent adds hydrophobicity to the molecule, which can be advantageous in certain biological contexts.

Biological Activity: Recent studies have explored the biological activity of 1-(2-(tert-Butoxy)ethyl)-1H-imidazole-4,5-dicarboxylic acid, revealing its potential as a lead compound for drug discovery. One area of interest is its interaction with specific enzymes and receptors. For instance, research has shown that this compound can modulate the activity of certain proteases and kinases, which are key targets in various diseases such as cancer and neurodegenerative disorders. Additionally, preliminary data suggest that it may possess anti-inflammatory properties, making it a candidate for further investigation in inflammatory conditions.

Pharmacological Applications: The unique structure of 1-(2-(tert-Butoxy)ethyl)-1H-imidazole-4,5-dicarboxylic acid has led to its evaluation in several pharmacological applications. In preclinical studies, it has demonstrated promising results as an inhibitor of specific enzymes involved in disease pathways. For example, it has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are implicated in tissue remodeling and tumor progression. These findings highlight its potential as a therapeutic agent for conditions where MMP inhibition is beneficial.

Clinical Trials: While 1-(2-(tert-Butoxy)ethyl)-1H-imidazole-4,5-dicarboxylic acid is still in the early stages of development, preliminary clinical trials are underway to assess its safety and efficacy. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These trials are crucial for understanding the pharmacokinetics and pharmacodynamics of the compound in human subjects.

FUTURE DIRECTIONS: The future outlook for 1-(2-(tert-Butoxy)ethyl)-1H-imidazole-4,5-dicarboxylic acid is promising. Ongoing research aims to optimize its structure through medicinal chemistry approaches to enhance its potency and selectivity. Additionally, efforts are being made to develop prodrugs or formulations that improve its bioavailability and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from bench to bedside.

In conclusion, 1-(2-(tert-Butoxy)ethyl)-1H-imidazole-4,5-dicarboxylic acid (CAS No. 2007915-74-2) represents a promising candidate for drug development due to its unique structure and biological activity. Continued research into its properties and applications will likely uncover new opportunities for therapeutic intervention in various diseases.